Cas no 1181631-86-6 (4-(Propane-1-sulfonyl)-butylamine)
4-(Propane-1-sulfonyl)-butylamine Chemical and Physical Properties
Names and Identifiers
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- 4-(Propane-1-sulfonyl)-butylamine
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- Inchi: 1S/C7H17NO2S/c1-2-6-11(9,10)7-4-3-5-8/h2-8H2,1H3
- InChI Key: YPDDDLQWHKKYAJ-UHFFFAOYSA-N
- SMILES: S(CCC)(CCCCN)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 169
- Topological Polar Surface Area: 68.5
Experimental Properties
- Color/Form: No data avaiable
4-(Propane-1-sulfonyl)-butylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Propane-1-sulfonyl)-butylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597114-250mg |
4-(Propylsulfonyl)butan-1-amine |
1181631-86-6 | 98% | 250mg |
¥4989.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597114-1g |
4-(Propylsulfonyl)butan-1-amine |
1181631-86-6 | 98% | 1g |
¥10683.00 | 2024-08-09 |
4-(Propane-1-sulfonyl)-butylamine Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-(Propane-1-sulfonyl)-butylamine
4-(Propane-1-sulfonyl)-butylamine: A Comprehensive Overview
4-(Propane-1-sulfonyl)-butylamine, also known by its CAS number CAS No. 1181631-86-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a butylamine backbone with a sulfonyl group derived from propane. The sulfonyl group, a sulfonic acid derivative, plays a crucial role in modulating the compound's chemical properties, making it versatile for various applications.
The molecular formula of 4-(Propane-1-sulfonyl)-butylamine is C7H17NO3S, and its molecular weight is approximately 205.28 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in polar solvents such as water and ethanol. Its solubility characteristics make it suitable for use in aqueous-based chemical reactions and formulations.
Recent studies have highlighted the potential of 4-(Propane-1-sulfonyl)-butylamine in drug delivery systems due to its ability to act as a stabilizing agent. Researchers have explored its role in enhancing the bioavailability of pharmaceutical compounds by forming stable complexes with drug molecules. This property is attributed to the compound's amphiphilic nature, which allows it to interact with both hydrophilic and hydrophobic components in a formulation.
In the realm of materials science, 4-(Propane-1-sulfonyl)-butylamine has been investigated for its applications in polymer synthesis. The sulfonyl group serves as a reactive site for polymerization reactions, enabling the creation of novel materials with tailored mechanical and thermal properties. For instance, recent research has demonstrated its use in synthesizing biodegradable polymers for packaging applications, addressing the growing demand for sustainable materials.
The synthesis of 4-(Propane-1-sulfonyl)-butylamine typically involves a two-step process: sulfonation of propane followed by nucleophilic substitution with butylamine. This method ensures high yield and purity, making it feasible for large-scale production. Advances in catalytic systems have further optimized the synthesis process, reducing reaction times and energy consumption.
In terms of environmental impact, 4-(Propane-1-sulfonyl)-butylamine has been shown to degrade efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking to adopt greener chemical practices.
In conclusion, 4-(Propane-1-sulfonyl)-butylamine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role in drug delivery, polymer synthesis, and sustainable materials development underscores its significance in modern chemistry. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its position as a valuable compound in various industrial sectors.
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